Cas no 1202989-98-7 (N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide)

• Product Name: N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide
• CAS No: 1202989-98-7
• MF: C₁₆H₁₈N₂O₃S₂
• MW: 350.455721378326
• CID: 6377869
• PubChem ID: 30530401
• Update Time: 2025-05-20

N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide
• N-[4-[(1-thiophen-2-ylcyclopropyl)methylsulfamoyl]phenyl]acetamide
• 1202989-98-7
• N-[4-({[1-(thiophen-2-yl)cyclopropyl]methyl}sulfamoyl)phenyl]acetamide
• CCG-324349
• N-(4-(N-((1-(thiophen-2-yl)cyclopropyl)methyl)sulfamoyl)phenyl)acetamide
• F2395-0239
• AKOS024646542

• Inchi： 1S/C16H18N2O3S2/c1-12(19)17-13-5-7-14(8-6-13)23(20,21)18(2)16(9-10-16)15-4-3-11-22-15/h3-8,11H,9-10H2,1-2H3,(H,17,19)
• InChI Key： HBMUBHOSXMIHSM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(N(C2(C3SC=CC=3)CC2)C)(=O)=O)C=C1)(=O)C

Computed Properties

• Exact Mass: 350.07588479g/mol
• Monoisotopic Mass: 350.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide

N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide (CAS No. 1202989-98-7): An Overview

N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide (CAS No. 1202989-98-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the sulfonamide class and has been studied for its potential therapeutic applications, particularly in the treatment of various diseases and conditions.

The structure of N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide is characterized by a thiophene ring, a cyclopropyl group, and an acetamide moiety. These structural features contribute to its unique pharmacological properties, making it a promising candidate for further investigation. The thiophene ring, in particular, is known for its ability to enhance the lipophilicity and bioavailability of the compound, which can be crucial for its effectiveness in vivo.

Recent studies have focused on the potential of N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide as an anti-inflammatory agent. In vitro experiments have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

In addition to its anti-inflammatory properties, N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide has also been investigated for its antiviral activity. Research has demonstrated that this compound can inhibit the replication of certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action appears to involve the disruption of viral entry into host cells, making it a potential candidate for antiviral therapies.

The pharmacokinetic profile of N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide has been studied to understand its behavior in biological systems. Studies have shown that it has good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties make it suitable for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials.

The potential applications of N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide extend beyond its anti-inflammatory and antiviral properties. Researchers are also exploring its use as an analgesic and as a potential treatment for neurodegenerative diseases such as Alzheimer's disease. Preliminary studies have shown that this compound can modulate certain neurotransmitter systems, which may contribute to its analgesic effects.

In conclusion, N-4-({1-(thiophen-2-yl)cyclopropylmethyl}sulfamoyl)phenylacetamide (CAS No. 1202989-98-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and pharmacological properties make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into its mechanisms of action and therapeutic potential will be uncovered, potentially leading to new treatments for various diseases and conditions.